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Introduction and Purpose

This document provides a detailed standard operating procedure (SOP) for Positron Emission
Tomography/Computed Tomography (PET/CT) imaging using the novel radiotracer
Flutomidate. Flutomidate is a fluorine-18 labeled analog of etomidate, designed for the in vivo
visualization and quantification of adrenocortical tissue. This SOP is intended for researchers,
scientists, and drug development professionals conducting preclinical and clinical research.

Flutomidate, like its predecessor [11C]metomidate, targets the 113-hydroxylase (CYP11B1)
and aldosterone synthase (CYP11B2) enzymes, which are highly expressed in the adrenal
cortex.[1] This specificity allows for the imaging of adrenocortical tumors and the investigation
of various adrenal pathologies. The longer half-life of fluorine-18 (approximately 110 minutes)
compared to carbon-11 (approximately 20 minutes) offers logistical advantages for clinical use.

[1]

Radiopharmaceutical Information
Synthesis of [18F]Flutomidate

The synthesis of [18F]Flutomidate is based on a nucleophilic substitution reaction. While the
specific details for Flutomidate are proprietary, the general principle involves the labeling of a
suitable precursor with [18F]fluoride. The synthesis is typically performed in an automated
synthesis module.
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A successful synthesis should yield [18F]Flutomidate with a high radiochemical purity. For a
related tracer, [18F]CETO, a radiochemical purity of over 99% has been reported.

Quality Control

Quality control (QC) of the final [L8F]Flutomidate product is critical to ensure patient safety
and image quality. The QC tests should adhere to the standards outlined in relevant
pharmacopeias (e.g., USP, EP).[2][3]

Table 1: Quality Control Specifications for [L8F]Flutomidate

Parameter Specification Method
Radionuclidic Identity Fluorine-18 Gamma Spectroscopy
Radionuclidic Purity >99.5% Gamma Spectroscopy
Radiochemical Identity Co-elution with standard HPLC

Radiochemical Purity >95% HPLC

pH 45-75 pH meter

Residual Solvents Ethanol < 5000 ppm Gas Chromatography
Acetonitrile < 410 ppm Gas Chromatography

Bacterial Endotoxins <175 EUN LAL test

Sterility Sterile Sterility Test

Subject Preparation

Proper subject preparation is crucial for optimal imaging results and to minimize artifacts.

Pre-Scan Dietary Instructions

e 24 hours prior to scan: Subjects should follow a low-carbohydrate, high-protein, no-sugar
diet.[4][5][6] This helps to minimize background uptake of the tracer.

e Foods to avoid: Bread, pasta, rice, potatoes, sugars, and alcohol.[4]
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e Foods to encourage: Meat, fish, poultry, eggs, cheese, and green vegetables.[4]
e Subjects should be well-hydrated by drinking plenty of water.[4][6]

e Strenuous exercise should be avoided for 24 hours before the scan to prevent muscle
uptake.[4][6]

Day of Scan Instructions

e Fasting: Subjects should fast for at least 6 hours prior to the scan. Only plain water is
permitted.[5][6]

e Medications: Subjects should continue to take their regular medications, unless they interfere
with the tracer uptake. Certain medications that inhibit CYP11B1 or CYP11B2 (e.g.,
ketoconazole, metyrapone) should be discontinued after consultation with the referring
physician.[7]

» Diabetic Subjects: Specific instructions should be provided to diabetic subjects to manage
their blood glucose levels. Insulin should typically be avoided for 4-6 hours prior to the scan.

[4](8]

o Clothing: Subjects should wear warm, comfortable clothing without metal zippers or buttons.

[4](6]

Imaging Protocol
Workflow Diagram

Caption: Experimental workflow for Flutomidate PET/CT imaging.

Tracer Administration

e Dosage: The recommended adult dose of [L8F]Flutomidate is 3-5 MBqg/kg, administered
intravenously as a slow bolus injection.

e The injection should be followed by a saline flush to ensure the full dose is delivered.

PET/CT Image Acquisition
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o Uptake Time: A 60-90 minute uptake period is recommended following tracer injection to
allow for optimal tracer distribution and clearance from non-target tissues.

e Scanner: Amodern PET/CT scanner should be used.

o CT Acquisition: A low-dose CT scan is performed for attenuation correction and anatomical
localization.

o Parameters: 120 kVp, 30-80 mAs, 2.5 mm slice thickness.
o PET Acquisition:

o Mode: 3D list mode acquisition.

o Duration: 3-5 minutes per bed position.

o The scan should cover the area from the diaphragm to the pelvis, centered on the adrenal
glands.

Table 2: Recommended PET/CT Acquisition Parameters

Parameter Value

Scanner Type PET/CT

Injected Dose 3-5 MBqg/kg

Uptake Time 60-90 minutes

CT Voltage 120 kVp

CT Current 30-80 mAs

CT Slice Thickness 2.5 mm

PET Acquisition Mode 3D List Mode

PET Emission Duration 3-5 min/bed position

Image Reconstruction
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e Images should be reconstructed using an iterative algorithm such as Ordered Subset
Expectation Maximization (OSEM).[9]

» Corrections for attenuation, scatter, randoms, and dead time should be applied.

¢ Reconstruction Parameters:

[¢]

Algorithm: 3D-OSEM with Time-of-Flight (TOF) and Point Spread Function (PSF)
correction.[9]

Iterations: 2-4

[¢]

Subsets: 16-24

[¢]

Post-reconstruction filter: Gaussian filter with 4-6 mm FWHM.

[e]

Data Analysis
Visual Interpretation

o Flutomidate uptake is expected to be high in the adrenal glands.

e Images should be reviewed in all three planes (axial, coronal, and sagittal) to identify areas
of focal or diffuse tracer uptake.

o Comparison with the anatomical information from the CT scan is essential for accurate
localization of any abnormalities.

Quantitative Analysis

e Quantitative analysis is performed by drawing regions of interest (ROIs) over areas of
interest.

e The primary quantitative metric is the Standardized Uptake Value (SUV), calculated as
follows:

SUV = (Radioactivity in ROl [MBg/mL]) / (Injected Dose [MBq] / Body Weight [kg])
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e SUVmax: The maximum pixel value within an ROI, is commonly used to reduce inter-
observer variability.

e SUVmean: The average SUV within an ROI.

e Tumor-to-background ratios can also be calculated by comparing the SUV in a lesion to the
SUV in a reference tissue (e.g., liver, muscle).

Table 3: Example Biodistribution Data for an Etomidate-based Tracer (Adapted from
[18F]CETO data in non-human primates)[1]

Organ SUVmean (at 60 min post-injection)
Adrenal Gland 255+5.2

Liver 3.1+0.8

Spleen 28+0.6

Kidney 45+1.1

Muscle 1.2+0.3

Blood Pool 15+04

Signaling Pathway

The following diagram illustrates the proposed mechanism of action for Flutomidate, targeting
enzymes in the adrenal steroidogenesis pathway.

Caption: Proposed binding of Flutomidate to key enzymes in the adrenal steroidogenesis
pathway.

Safety and Radiation Dosimetry

Standard radiation safety procedures for handling fluorine-18 should be followed. The effective
dose for an injection of [L8F]Flutomidate is expected to be in a similar range to other 18F-
labeled radiopharmaceuticals, typically around 0.019 mSv/MBqQ. A risk assessment should be
performed for each study protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Para-chloro-2-[18F]fluoroethyl-etomidate: A promising new PET radiotracer for
adrenocortical imaging - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Review of F-FDG Synthesis and Quality Control - PubMed [pubmed.ncbi.nim.nih.gov]
o 3. Review of 18F-FDG Synthesis and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]

e 4. PET/CT Scan Preparation Guidelines [flcancer.com]

e 5. PET/CT Scan: How to Prepare, What to Expect & Safety Tips [radiology.ucsf.edu]

e 6. How to Prepare for Your PET/CT Scan - General Directions | Brown University Health
[brownhealth.org]

o 7.researchgate.net [researchgate.net]
8. ri-pet.com [ri-pet.com]
e 9. Making sure you're not a bot! [gupea.ub.gu.se]

 To cite this document: BenchChem. [Standard Operating Procedure for Flutomidate PET/CT
Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618295#standard-operating-procedure-for-
flutomidate-pet-ct-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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